Cas no 1795085-64-1 (1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione)

• Product Name: 1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione
• CAS No: 1795085-64-1
• MF: C₁₄H₁₅FN₂O₄S
• MW: 326.343305826187
• CID: 5368814
• Update Time: 2025-07-28

1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione

• Inchi： 1S/C14H15FN2O4S/c1-9-6-11(2-3-12(9)15)22(20,21)16-7-10(8-16)17-13(18)4-5-14(17)19/h2-3,6,10H,4-5,7-8H2,1H3
• InChI Key： NXEZSMPZKQITGX-UHFFFAOYSA-N
• SMILES： N1(C2CN(S(C3=CC=C(F)C(C)=C3)(=O)=O)C2)C(=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione

Introduction to 1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione and Its Significance in Modern Medicinal Chemistry

1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione, with the CAS number 1795085-64-1, represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluoro substituent and a sulfonyl group in its molecular framework enhances its pharmacological properties, making it a promising candidate for further research and development.

The compound's structure consists of a pyrrolidine ring linked to an azetidine moiety, both of which are critical for its biological activity. The 4-fluoro-3-methylphenyl group contributes to its binding affinity and selectivity, which are essential factors in drug design. Recent studies have highlighted the importance of fluorinated aromatic compounds in improving metabolic stability and bioavailability, making this molecule particularly intriguing for medicinal chemists.

In the realm of drug discovery, 1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione has been explored for its potential in addressing various therapeutic challenges. Its dual functionality, combining the properties of the pyrrolidine and azetidine rings, suggests applications in multiple pharmacological pathways. For instance, the compound's ability to interact with biological targets may make it useful in developing treatments for neurological disorders, where precise molecular interactions are crucial.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the ingenuity of modern synthetic methodologies. The introduction of the sulfonyl group into the azetidine ring enhances its reactivity and binding potential, which are key considerations in drug design. Researchers have leveraged advanced computational tools to optimize its structure, ensuring that it meets the stringent criteria for pharmaceutical candidates.

Recent advancements in medicinal chemistry have underscored the importance of heterocyclic compounds like 1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione. These compounds often exhibit enhanced binding affinity and selectivity due to their complex three-dimensional structures. The integration of fluorine atoms into aromatic rings has been particularly noted for improving pharmacokinetic properties, which is a critical factor in drug efficacy.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural motifs make it a valuable scaffold for developing novel therapeutic agents. Researchers are exploring its efficacy in treating inflammatory diseases, where modulating biological pathways is essential. The presence of both polar and non-polar regions in its structure allows it to interact effectively with various biological targets.

In conclusion, 1-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione (CAS number 1795085-64-1) represents a significant contribution to modern medicinal chemistry. Its structural features and potential therapeutic applications make it a compelling subject for further research. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing complex medical challenges.